N-(7-methylenebicyclo[3.3.1]non-2-en-3-yl)acetamide

• IUPAC Name: N-(7-methylidene-3-bicyclo[3.3.1]non-2-enyl)acetamide
• InChI: InChI=1S/C12H17NO/c1-8-3-10-5-11(4-8)7-12(6-10)13-9(2)14/h6,10-11H,1,3-5,7H2,2H3,(H,13,14)
• InChI Key: XEYRFYLLTNHUQE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2CC(C1)CC(=C)C2
• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol

Description

N-(7-methylenebicyclo[3.3.1]non-2-en-3-yl)acetamide, also known as Bicyclo[3.3.1]non-2-ene-3-carboxamide, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. 3.1]non-2-en-3-yl)acetamide.

Scientific Research Applications

N-(7-methylenebicyclo[3.3.1]non-2-en-3-yl)acetamide has shown potential applications in various scientific research fields. It has been studied as a potential drug candidate due to its ability to selectively inhibit the activity of certain enzymes. It has also been studied as a potential ligand for the development of new catalysts for organic synthesis. Additionally, it has been explored as a potential probe for the study of protein-ligand interactions.

Mechanism of Action

The mechanism of action of N-(7-methylenebicyclo[3.3.1]non-2-en-3-yl)acetamide involves its ability to selectively inhibit the activity of certain enzymes. Specifically, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which plays a critical role in the transmission of nerve impulses. By inhibiting this enzyme, N-(7-methylenebicyclo[3.3.1]non-2-en-3-yl)acetamide has the potential to be used as a treatment for diseases such as Alzheimer's.
Biochemical and Physiological Effects:
Studies have shown that N-(7-methylenebicyclo[3.3.1]non-2-en-3-yl)acetamide has a number of biochemical and physiological effects. It has been shown to have a high binding affinity for acetylcholinesterase, which leads to its inhibition. Additionally, it has been shown to have good selectivity towards acetylcholinesterase, meaning it does not inhibit the activity of other enzymes. Furthermore, it has been shown to have good stability in biological systems, which is important for its potential use as a drug candidate.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(7-methylenebicyclo[3.3.1]non-2-en-3-yl)acetamide for lab experiments is its high binding affinity for acetylcholinesterase. This makes it a valuable tool for the study of this enzyme and its role in various biological processes. Additionally, its good selectivity towards acetylcholinesterase means that it can be used to study this enzyme without interfering with the activity of other enzymes. However, one of the limitations of N-(7-methylenebicyclo[3.3.1]non-2-en-3-yl)acetamide is its relatively low yield in the synthesis process, which can limit its availability for lab experiments.

Future Directions

There are several future directions for the study of N-(7-methylenebicyclo[3.3.1]non-2-en-3-yl)acetamide. One potential direction is the development of new synthetic methods that can improve the yield of the compound. Another direction is the study of its potential as a drug candidate for the treatment of diseases such as Alzheimer's. Additionally, further research can be done to explore its potential as a ligand for the development of new catalysts for organic synthesis. Finally, more studies can be done to explore its potential as a probe for the study of protein-ligand interactions.
Conclusion:
In conclusion, N-(7-methylenebicyclo[3.3.1]non-2-en-3-yl)acetamide is a chemical compound that has shown potential applications in various scientific research fields. Its ability to selectively inhibit the activity of certain enzymes makes it a valuable tool for the study of these enzymes and their role in various biological processes. While there are limitations to its use in lab experiments, there are several future directions for its study that can lead to new discoveries and applications.

Synthesis Methods

N-(7-methylenebicyclo[3.3.1]non-2-en-3-yl)acetamide can be synthesized via a multistep process starting from commercially available starting materials. The synthesis involves the conversion of 2-cyclohexenone to an intermediate, which is then cyclized to form the bicyclic core. The final product is obtained through the reaction of the bicyclic core with acetic anhydride. The overall yield of the synthesis is around 30%.